Cas no 64608-59-9 (1-Methylpyrrolo[1,2-a]pyrazine)

1-Methylpyrrolo[1,2-a]pyrazine structure
64608-59-9 structure
Product Name:1-Methylpyrrolo[1,2-a]pyrazine
CAS No:64608-59-9
MF:C8H8N2
MW:132.162521362305
CID:499815
PubChem ID:583432
Update Time:2025-04-19

1-Methylpyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpyrrolo[1,2-a]pyrazine
    • Pyrrolo[1,2-a]pyrazine, 1-methyl- (9CI)
    • Pyrrolo[1,2-a]pyrazine,1-methyl-
    • SCHEMBL8829202
    • DTXSID401306273
    • 64608-59-9
    • InChI=1/C8H8N2/c1-7-8-3-2-5-10(8)6-4-9-7/h2-6H,1H
    • NS00113810
    • AKOS006327288
    • AB52834
    • CHEBI:173355
    • Inchi: 1S/C8H8N2/c1-7-8-3-2-5-10(8)6-4-9-7/h2-6H,1H3
    • InChI Key: OCFOYCLGYLFXCC-UHFFFAOYSA-N
    • SMILES: N12C=CN=C(C)C1=CC=C2

Computed Properties

  • Exact Mass: 132.06884
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.3
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